Cas no 2137722-15-5 (5-Bromo-3-heptylthiophene-2-carboxylic acid)

• Product Name: 5-Bromo-3-heptylthiophene-2-carboxylic acid
• CAS No: 2137722-15-5
• MF: C₁₂H₁₇BrO₂S
• MW: 305.23118185997
• CID: 5751244
• PubChem ID: 165746044
• Update Time: 2023-11-14

5-Bromo-3-heptylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-heptylthiophene-2-carboxylic acid
• 2137722-15-5
• EN300-716591
• 5-Bromo-3-heptylthiophene-2-carboxylic acid

• Inchi： 1S/C12H17BrO2S/c1-2-3-4-5-6-7-9-8-10(13)16-11(9)12(14)15/h8H,2-7H2,1H3,(H,14,15)
• InChI Key： WGHQRLKWRMCOIT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)S1)CCCCCCC

Computed Properties

• Exact Mass: 304.01326g/mol
• Monoisotopic Mass: 304.01326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 65.5Ų